1-Bromo-5-[(2-methylpropan-2-yl)oxy]pentane

• IUPAC Name: 1-bromo-5-[(2-methylpropan-2-yl)oxy]pentane
• InChI: InChI=1S/C9H19BrO/c1-9(2,3)11-8-6-4-5-7-10/h4-8H2,1-3H3
• InChI Key: BIBVCLCXUFMBSO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OCCCCCBr
• Molecular Formula: C9H19BrO
• Molecular Weight: 223.15 g/mol
• CAS No.: 169054-83-5

Description

1-Bromo-5-[(2-methylpropan-2-yl)oxy]pentane is a useful research compound. Its molecular formula is C9H19BrO and its molecular weight is 223.154. The purity is usually 95%.
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Scientific Research Applications

Solvolysis and Nucleophilic Solvent Participation

Research on tertiary bromoalkanes, including compounds like 2-bromo-2-methylpropane and its derivatives, has provided insights into solvolysis reactions and the role of nucleophilic solvent participation. These studies highlight the mechanisms through which bromoalkanes undergo solvolysis, often involving SN1 mechanisms with significant nucleophilic solvent participation. Such reactions are foundational for understanding how 1-Bromo-5-[(2-methylpropan-2-yl)oxy]pentane might react in various solvent environments, potentially leading to applications in synthesizing new organic compounds through solvolysis (Liu, Hou, & Tsao, 2009).

Thermochemical Properties

The study of solution enthalpies of bromoadamantane and comparisons with bromoalkanes like 2-bromo-2-methylpropane in monoalcohols at specific temperatures provides valuable data on the thermochemical properties of bromoalkanes. This research could help predict the behavior of this compound in various solvents, aiding in the design of reactions where control over thermochemical properties is crucial (Martins, Nunes, Moita, & Leitão, 2006).

Transformation and Superacid Catalysis

The transformation of pentane and its derivatives over silica-alumina/BCl3 solid superacid offers insights into the catalytic processes that could be applicable to this compound. These studies demonstrate how superacid centers can catalyze the transformation of hydrocarbons, potentially leading to new pathways for the catalytic conversion or functionalization of this compound into more complex molecules (Marczewski, Debowiak, & Marczewska, 2003).

Synthesis and Biological Activity Screening

Research into the synthesis and biological activity of related compounds, such as N-(α-bromoacyl)-α-amino esters containing valyl moiety, provides a template for potential applications of this compound in medicinal chemistry. These compounds' synthesis, crystal structure analysis, and biological activity screening suggest a pathway for utilizing bromoalkane derivatives in drug development and other biologically relevant applications (Yancheva et al., 2015).